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Compound of Interest

Compound Name: Iodoethane-2-13C

CAS No.: 54073-41-5

Cat. No.: B1600969 Get Quote

Executive Summary: Immediate Action Plan
Stop. Before handling any waste, verify the following three parameters:

Isotope Status: Iodoethane-2-13C is a stable isotope labeled compound. It is NOT

radioactive and must be disposed of as chemical hazardous waste, not radiological waste.

Segregation: This is a Halogenated Solvent. Do NOT mix with non-halogenated solvents

(e.g., acetone, methanol) or aqueous waste. Mixing significantly increases disposal costs

and violates standard safety protocols.

Stability: Check for the presence of a stabilizer (typically Copper). If the liquid has turned

dark brown/violet, free iodine may be present, increasing oxidative hazards.

Chemical Profile & Hazard Identification
To properly dispose of Iodoethane-2-13C, you must first understand its regulatory identity.[1][2]

The

C label does not alter the chemical toxicity or flammability profile compared to unlabeled
iodoethane (ethyl iodide), but it significantly increases the financial value, necessitating careful
inventory management before disposal.
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Parameter Data

Chemical Name Iodoethane-2-13C (Ethyl Iodide-2-13C)

CAS Number
54073-41-5 (Labeled) / 75-03-6 (Unlabeled

generic)

Physical State Colorless to light reddish-brown liquid

Flash Point ~53°C (127°F) - Flammable

Boiling Point 72°C

Density ~1.95 g/mL (Heavier than water)

Solubility
Sparingly soluble in water; miscible with

alcohol/ether

Key Hazards (GHS Classification)
Flammable Liquid (Category 3): Vapor/air mixtures are explosive above 53°C.

Acute Toxicity (Oral/Inhalation): Harmful if swallowed or inhaled.[1] Narcotic effects possible.

[3]

Sensitizer: Respiratory and skin sensitizer.[1]

Light/Moisture Sensitive: Decomposes to release toxic Iodine (

) gas and Hydrogen Iodide (HI).

Regulatory Framework (RCRA & DOT)
RCRA Waste Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), Iodoethane-2-13C must be

characterized as follows:

Characteristic Waste:D001 (Ignitable).[4]
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Listed Waste: It is not explicitly U-listed (unlike Methyl Iodide, U138). However, it must be

treated as a toxic halogenated solvent.

Halogen Content: High iodine content classifies this strictly as Halogenated Waste.

DOT Transport Classification
When preparing for off-site disposal, the waste vendor will require a Department of

Transportation (DOT) classification. While specific vendor profiles vary, the two most common

assignments are:

Primary:UN 1993, Flammable liquids, n.o.s.[3][5] (Ethyl Iodide), Class 3, PG III.[1][3]

Alternative (Toxic Focus):UN 2810, Toxic, liquids, organic, n.o.s. (Ethyl Iodide), Class 6.1, PG

III.[1]

Note: Always consult your institution's EHS officer or the specific waste vendor profile, as the

presence of stabilizers or mixtures may alter the UN assignment.

Step-by-Step Disposal Protocol
Waste Segregation Logic
The most critical operational error is mixing halogenated and non-halogenated wastes.

Halogenated wastes require high-temperature incineration (>1100°C) to prevent the formation

of dioxins and furans, making them significantly more expensive to process.
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Figure 1: Decision logic for segregating Iodoethane-2-13C waste streams. Note that even

small amounts of ethyl iodide can contaminate a non-halogenated stream, forcing the entire

volume to be treated as halogenated.

Containerization & Labeling[2]
Container Selection: Use Amber Glass bottles with PTFE-lined caps. Avoid metal containers

(unless stainless steel) due to potential corrosion from free iodine. High-density polyethylene

(HDPE) is acceptable for short-term waste storage but glass is preferred to monitor

decomposition.

Add Stabilizer (Optional): If the waste will be stored for an extended period, ensure a copper

chip is present to scavenge free iodine.

Labeling:

Affix a hazardous waste tag immediately upon the first drop of waste.

Constituents: List "Iodoethane-2-13C" (or Ethyl Iodide).[1][3]

Hazards: Check "Flammable" and "Toxic".

Neutralization (Bench-Scale Only)
For small residual amounts (<5 mL) in glassware:

Rinse glassware with ethanol.

Collect rinsate in the Halogenated Waste container.

Do NOT attempt to neutralize bulk quantities via hydrolysis without a specific, approved

protocol, as this generates ethanol and hydroiodic acid (HI), creating a secondary corrosive

hazard.

Spill Response Protocol
Iodoethane spills require immediate attention due to the density of the vapors (heavier than air)

and potential for respiratory sensitization.
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Figure 2: Operational workflow for responding to Iodoethane-2-13C spills. Note: Standard

paper towels are insufficient; use activated carbon or specific organic absorbents to suppress

vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sodiumiodide.net [sodiumiodide.net]

2. ICSC 0479 - ETHYL IODIDE [chemicalsafety.ilo.org]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1600969?utm_src=pdf-body-img
https://www.benchchem.com/product/b1600969?utm_src=pdf-body
https://www.benchchem.com/product/b1600969?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Iodoethane-2-13C
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-waste/waste-pick-up
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b1600969?utm_src=pdf-custom-synthesis
https://www.sodiumiodide.net/msds/Ethyl%20Iodide%20MSDS.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0479
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. actylislab.com [actylislab.com]

4. dco.uscg.mil [dco.uscg.mil]

5. Iodoethane | 75-03-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Iodoethane-2-13C].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600969#iodoethane-2-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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